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Compound of Interest

2-Chloro-4-(2-cyanophenyl)-1-
Compound Name:

butene
CAS No.: 731772-24-0
Cat. No.: B1323581

Get Quote

Executive Summary & Chemical Profile

2-Chloro-4-(2-cyanophenyl)-1-butene (Formula: C11H10CIN) is a specialized intermediate,
often associated with the synthesis of conazole fungicides (e.g., Myclobutanil). Its structure
combines two distinct hazard classes: a halogenated alkene and an aryl nitrile.

Effective disposal requires a "Dual-Trigger" approach: you must manage the flammability and
alkylating potential of the chloro-alkene tail while simultaneously preventing the liberation of
hydrogen cyanide (HCN) from the nitrile group.

Chemical Hazard Profile
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Critical Disposal

Feature Hazard Implication .
Constraint
o Metabolic toxicity; potential NEVER mix with acidic waste
Aryl Nitrile (-CN) . - .
HCN release in acidic media. streams. pH must be = 8.
Potential alkylating agent Do not concentrate to dryness
Vinyl Chloride Moiety (carcinogen suspect); without stabilization; treat as
polymerization risk. high-hazard organic.

Must go to Halogenated Waste
Halogenated High chlorine content.[1] (requires high-temp
incineration).

Pre-Disposal Stabilization (The "Bench-Top" Phase)

Objective: Render the material stable for transport to the central waste facility.

Before moving the material from the fume hood, you must verify its state. This protocol uses a
Self-Validating System to ensure no volatile hazards are generated during storage.

Protocol A: Quenching Reactive Intermediates

If the chemical is part of a crude reaction mixture (e.g., excess alkylating agent):

 Dilution: Dilute the mixture with a compatible non-halogenated solvent (e.g., Ethyl Acetate) if
it is concentrated.

e pH Validation (The Life-Saving Step):

o

Take a 0.5 mL aliquot of the waste.

[¢]

Test with a broad-range pH strip.

[¢]

Requirement: The waste MUST be Neutral or Basic (pH 7-10).

o

Corrective Action: If acidic (pH < 7), slowly add saturated Sodium Bicarbonate (NaHCO3)
or 1M NaOH until basic. This prevents the protonation of the nitrile or any hydrolysis
byproducts that could release HCN.
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Protocol B: Container Selection

o Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred).
e Headspace: Leave 10-15% headspace to accommodate thermal expansion.

o Cap: Vented caps are recommended if the waste contains traces of oxidizers or reactive
reagents, though this specific molecule is relatively stable.

Waste Stream Segregation & Logistics

Objective: Compliance with RCRA and EU Waste Framework Directive.

This material is a "Mixed Hazard" and must be segregated correctly to avoid fines and
dangerous incinerator failures.

The Decision Logic (Graphviz Visualization)

The following diagram illustrates the critical decision nodes for segregating this specific
chemical.
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Waste: 2-Chloro-4-(2-cyanophenyl)-1-butene

Check pH Level

No (pH 7-10) \ Yes

Confirm Halogen Content Neutralize with 1M NaOH/NaHCO3

Select Waste Stream

~

Standard Disposal [f Hydrolyzed \\\FORBIDDEN

STREAM A: Halogenated Organic STREAM B: Cyanide Waste DO NOT USE:

(High BTU Incineration) (Only if free CN- detected) Acid Waste / Non-Halogenated

Click to download full resolution via product page

Caption: Segregation logic flow ensuring pH stability prior to stream selection. Note that while it
contains a nitrile, it is typically disposed of as Halogenated Organic unless free cyanide ions
are detected.

Waste Labeling Requirements

Your waste tag must explicitly list the following constituents to protect downstream handlers:

¢ Principal Constituent: 2-Chloro-4-(2-cyanophenyl)-1-butene (>90%)
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» Hazard Checkboxes:
Toxic[2][3]
Irritant
Halogenated[1][4][5][6][7]
e Special Note: "ORGANIC NITRILE - DO NOT MIX WITH ACID."
Emergency Spill Procedures
Objective: Immediate containment without generating secondary toxic gas clouds.

Warning: Do not use standard "Acid Neutralizers" on this spill.

Spill Volume Response Protocol

1. Evacuate immediate area (3 meters).2. Don

double nitrile gloves and chemical safety
Minor (< 50 mL) goggles.3. Absorb with Vermiculite or

Polypropylene pads.4. Place in a wide-mouth

jar, label as hazardous waste, and seal.

1. Evacuate Lab: Pull fire alarm if vapors are
strong.2. Isolate: Close lab doors to allow
Major (> 500 mL) ventilation system to purge vapors.3. Call EHS:
Do not attempt cleanup alone.4. Hazmat Info:
Inform responders of "Chlorinated Nitrile" (Risk

of HCN if water/acid is introduced).

Regulatory Compliance & Classification

To ensure your facility remains compliant, use the following codes. Note that while this specific
CAS may not be explicitly listed in 40 CFR 261.33 (P or U lists), it is regulated by characteristic.

« RCRA (USA):
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o D003 (Reactivity): Potentially applicable if the nitrile is deemed capable of generating toxic
gases (HCN) when exposed to pH conditions between 2 and 12.5.

o F-List (FO02): If the molecule was dissolved in spent halogenated solvents (e.g.,
Methylene Chloride) during synthesis.

o Best Practice: Manage as Non-RCRA Regulated Halogenated Wasteunless mixed with
listed solvents, but treat with DO03 precautions.

e European Waste Code (EWC):
o 07 01 03:* Organic halogenated solvents, washing liquids and mother liquors.

o 16 05 06:* Laboratory chemicals consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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